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Introduction

3',4'-Dimethoxyacetophenone, also known by its common synonym acetoveratrone, is an
aromatic ketone that serves as a valuable and versatile intermediate in organic synthesis.[1][2]
Characterized by an acetophenone core substituted with two methoxy groups at the 3' and 4"
positions, this compound is a key building block in the production of various pharmaceuticals,
agrochemicals, and fragrances.[1][3][4][5] Its structural features and reactivity make it a focal
point in medicinal chemistry and materials science. This guide provides a comprehensive
overview of its chemical structure, physicochemical properties, and detailed experimental
protocols for its synthesis and derivatization.

Chemical Structure and Nomenclature

The formal IUPAC name for this compound is 1-(3,4-dimethoxyphenyl)ethanone.[6][7][8] It is a
member of the acetophenone class of organic compounds.[2][3][6]

o |[UPAC Name: 1-(3,4-dimethoxyphenyl)ethanone[6][8]

o Common Synonyms: 3',4'-Dimethoxyacetophenone, Acetoveratrone, 4-Acetylveratrole,
3,4-Dimethoxyphenyl methyl ketone[5][6][7][9]
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e CAS Number: 1131-62-0[7]

Figure 1: 2D representation of 1-(3,4-dimethoxyphenyl)ethanone.

Physicochemical Properties

3',4'-Dimethoxyacetophenone is typically a white to beige crystalline solid at room
temperature.[3][5] Its key properties are summarized below for reference.

Property Value Reference(s)
Molecular Formula C10H1203 [11[7]
Molecular Weight 180.20 g/mol [1][6]

White to yellow/beige
Appearance , [1][3][5]
crystalline powder

Melting Point 47-54 °C [1][3]

Boiling Point 286-288 °C (at 760 mmHgQ) [3][10]

Soluble in hot water and
methanol; soluble in organic

Solubilit s
’ solvents like ethanol and ether. 2N

[2]141[5]

IQZLUWLMQNGTIW-
InChl Key [71[8]
UHFFFAOYSA-N

. CC(=0)C1=CC(=C(C=C1)0C)
SMILES String oc [6]

Applications in Organic Synthesis

3',/4'-Dimethoxyacetophenone is a cornerstone intermediate for constructing more complex
molecular architectures. Its activated aromatic ring and ketone functional group allow for a wide
range of chemical transformations.

e Pharmaceuticals: It is a documented precursor in the synthesis of various pharmaceutical
agents, including anti-inflammatory drugs and the anti-tumor targeted drug tivozanib.[1][11] It
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is also used to synthesize Syringin A, a compound studied for its potential kidney-tonifying
functions.[11]

e Fragrance Industry: The compound contributes a sweet, floral, and woody scent profile,
making it a component in perfumes and cosmetics.[1][10]

o Chemical Research: It serves as a substrate for studying catalytic reactions and developing
new synthetic methodologies, such as in oxidation and hydrogenation studies.[3][11] For
instance, it is the starting material for the synthesis of 3,4-Dimethoxyphenylglyoxal hydrate, a
valuable building block for heterocyclic compounds.[12]
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Figure 2: Role as a precursor in synthesizing valuable compounds.

Experimental Protocols

Detailed methodologies for the synthesis of 3',4'-Dimethoxyacetophenone and its subsequent
use in a key synthetic transformation are provided below.

Protocol 1: Synthesis via Methylation of 3',4'-
Dihydroxyacetophenone

This protocol describes the preparation of 3',4'-Dimethoxyacetophenone by the methylation
of the corresponding dihydroxy- precursor.[3]
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Materials:

¢ 3'4'-Dihydroxyacetophenone

e Anhydrous Potassium Carbonate (K2CO3)
o Methyl lodide (Mel)

e Dry Acetone

e Dichloromethane (CH2Cl2)

e Anhydrous Sodium Sulfate (Naz2S0a)

« Silica gel for flash chromatography

o Hexane/Ethyl Acetate (4:1, v/v)
Procedure:

e To a stirred mixture of 3',4'-dihydroxyacetophenone (1.0 eq) and anhydrous K2COs (approx.
55 eq) in dry acetone, add methyl iodide (approx. 24 eq).[3]

o Heat the mixture at reflux for 45-60 minutes.[3]

 After cooling to room temperature, filter the mixture and evaporate the solvent from the
filtrate under reduced pressure.

o Dissolve the resulting residue in dichloromethane (CHzClz2).
e Wash the organic layer with two portions of water, then dry over anhydrous Na2SOa.
 Filter the solution and evaporate the solvent under reduced pressure.

» Purify the crude product by flash chromatography using a silica gel column with a
hexane/EtOAc (4:1, v/v) eluent to yield the final product, 3',4'-dimethoxyacetophenone.[3]
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Figure 3: Workflow for the synthesis of 3',4'-Dimethoxyacetophenone.

Protocol 2: Oxidation to 3,4-Dimethoxyphenylglyoxal
Hydrate
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This protocol details the use of 3',4'-Dimethoxyacetophenone as a starting material in a
selenium dioxide oxidation reaction, a common method for converting an activated methyl
ketone to a 1,2-dicarbonyl compound.[12]

Materials:

o 3'4'-Dimethoxyacetophenone

e Selenium Dioxide (Se0O2)

e 1,4-Dioxane

e Deionized Water

e Round-bottom flask with reflux condenser
e Heating mantle with magnetic stirrer
Procedure:

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser, add selenium
dioxide (1.0 eq). To this, add a 9:1 (v/v) mixture of 1,4-dioxane and water and stir to dissolve.
[12]

o Addition of Starting Material: Add 3',4'-dimethoxyacetophenone (1.0 - 2.0 eq) to the
reaction mixture.[12]

o Reaction: Heat the mixture to reflux (approx. 90-100 °C) with vigorous stirring. The reaction
progress is indicated by the precipitation of black elemental selenium.[12]

o Work-up: Once the reaction is complete, cool the mixture and filter to remove the selenium
precipitate. Wash the precipitate with a small amount of hot dioxane to recover any adsorbed
product.[12]

 Purification: Combine the filtrate and washings. Remove the solvents under reduced
pressure using a rotary evaporator. The crude 3,4-dimethoxyphenylglyoxal can be further
purified by vacuum distillation.[12]

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b042557?utm_src=pdf-body
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Synthesis_of_3_4_Dimethoxyphenylglyoxal_Hydrate.pdf
https://www.benchchem.com/product/b042557?utm_src=pdf-body
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Synthesis_of_3_4_Dimethoxyphenylglyoxal_Hydrate.pdf
https://www.benchchem.com/product/b042557?utm_src=pdf-body
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Synthesis_of_3_4_Dimethoxyphenylglyoxal_Hydrate.pdf
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Synthesis_of_3_4_Dimethoxyphenylglyoxal_Hydrate.pdf
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Synthesis_of_3_4_Dimethoxyphenylglyoxal_Hydrate.pdf
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Synthesis_of_3_4_Dimethoxyphenylglyoxal_Hydrate.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042557?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Hydrate Formation: To obtain the hydrate, dissolve the purified glyoxal in hot water or an
ethanol/water mixture. Allow the solution to cool slowly to promote crystallization.[12]

Safety and Handling

As with all chemical reagents, 3',4'-Dimethoxyacetophenone should be handled with care in a
well-ventilated area.

o Personal Protective Equipment (PPE): Use of safety glasses, gloves, and a dust mask (type
N95) is recommended.

o Storage: Store in a cool, dry place away from direct light, heat, and moisture. It is
incompatible with strong oxidizing agents.[4]

e Hazards: May cause irritation to the skin, eyes, and respiratory system.[2]

Conclusion

3',4'-Dimethoxyacetophenone is a compound of significant industrial and academic interest.
Its straightforward synthesis and versatile reactivity make it an indispensable building block for
professionals in drug discovery, medicinal chemistry, and fragrance development. The data and
protocols summarized in this guide offer a technical foundation for its effective utilization in
research and development settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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